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Compound of Interest

Compound Name: Sgc-smarca-brdviii

Cat. No.: B10822170 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions regarding the use of SGC-SMARCA-BRDVIII, a chemical probe for the

bromodomains of SMARCA2, SMARCA4, and PBRM1(BD5).

Frequently Asked Questions (FAQs)
Q1: What are the primary targets of SGC-SMARCA-BRDVIII?

A1: SGC-SMARCA-BRDVIII is a potent and selective chemical probe that targets the

bromodomains of the SWI/SNF chromatin remodeling complex subunits SMARCA2,

SMARCA4, and the 5th bromodomain of PBRM1 (PB1(5)).[1][2][3][4][5][6]

Q2: How selective is SGC-SMARCA-BRDVIII? Am I likely to see off-target effects?

A2: SGC-SMARCA-BRDVIII demonstrates high selectivity. It has been screened against a

panel of 25 other bromodomains and 85 protein kinases and showed no significant activity.[1]

[3][4][6][7] However, weak affinity has been observed for the highly conserved homologous

bromodomains PB1(2) and PB1(3).[1][2][8] To minimize the risk of off-target effects, it is crucial

to use the lowest effective concentration and to run parallel experiments with the recommended

negative control, SGC-BRDVIII-NC.[1][8]

Q3: What is the recommended concentration for cell-based assays?
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A3: For cell-based assays, a concentration of up to 10 µM is recommended.[1][7] However,

cellular activity has been observed at lower concentrations, with an EC50 of less than 1.0 µM in

3T3-L1 adipogenesis assays.[1][3][4][9] The optimal concentration should be determined

empirically for your specific cell line and assay.

Q4: Is SGC-SMARCA-BRDVIII toxic to cells?

A4: The compound is generally considered non-toxic. It did not influence cell growth at a

concentration of 10 µM in the NCI-60 human tumor cell line screen.[1][7][9]

Q5: What is the purpose of the negative control, SGC-BRDVIII-NC?

A5: SGC-BRDVIII-NC is an inactive analogue of the probe.[8] It is structurally very similar to

SGC-SMARCA-BRDVIII but has been modified to abolish binding to the target bromodomains.

[8] It is an essential experimental control to help differentiate on-target effects from non-specific

or off-target cellular phenotypes.

Q6: How should I prepare and store SGC-SMARCA-BRDVIII?

A6: The probe is soluble in DMSO up to 100 mM and in ethanol up to 10 mM.[3][4] For storage,

keep the solid powder at -20°C for up to 3 years.[2] DMSO stock solutions (e.g., 10 mM) should

be stored at -20°C and aliquoted to avoid repeated freeze-thaw cycles.[9] It is recommended to

use stocks within 3-6 months.[9]

Quantitative Data Summary
In Vitro Binding Affinity
The following table summarizes the dissociation constants (Kd) of SGC-SMARCA-BRDVIII for

its primary targets and known weaker off-targets, as determined by Isothermal Titration

Calorimetry (ITC).
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Target Bromodomain Dissociation Constant (Kd) Citation(s)

PBRM1 (BD5) 13 nM [1][2][3][4][9][10]

SMARCA2 35 nM [1][2][3][4][9][10]

SMARCA4 36 nM [1][2][3][4][9][10]

PBRM1 (BD3) 2.0 µM (1963 nM) [2][7][8][10]

PBRM1 (BD2) 3.7 µM (3655 nM) [2][7][8][10]

PBRM1 (BD4) >10,000 nM [10]

Cellular Activity
The following table shows the half-maximal effective concentration (EC50) of SGC-SMARCA-
BRDVIII in a key cellular assay.

Assay Cell Line
Effective
Concentration
(EC50)

Citation(s)

Adipocyte

Differentiation

3T3-L1 Murine

Fibroblasts
< 1.0 µM [1][3][4][9]
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Caption: Role of SMARCA2/4 bromodomain in SWI/SNF complex recruitment and its inhibition

by SGC-SMARCA-BRDVIII.
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Unexpected results can arise from various factors. This guide helps you diagnose and resolve

common issues.

Problem: No cellular effect observed at the recommended concentration.
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No cellular effect observed

1. Verify Compound Integrity

2. Confirm Concentration & Dosing

Compound OK

• Check storage conditions.
• Avoid multiple freeze-thaw cycles.

• Test a fresh aliquot/lot.

Issue Found3. Is the Target Expressed
and Relevant?

Concentration OK

• Perform a dose-response curve.
• Check for solubility issues in media.

• Verify dosing calculations.

Issue Found

4. Evaluate Assay Readout

Target Present

Consult literature for
alternative pathways

Target Not
Expressed

• Confirm SMARCA2/4/PBRM1 expression
 in your cell line (e.g., Western Blot).
• Ensure the pathway is active under

 your experimental conditions.

Issue Found

Re-run experiment

Assay Validated

• Is the assay endpoint sensitive enough?
• Is the incubation time optimal?

• Run positive controls for the pathway.

Issue Found
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1. In Vitro Target Binding
(e.g., TR-FRET, DSF)

Confirm direct binding to
SMARCA2/4, PBRM1.

2. Cellular Target Engagement
(e.g., NanoBRET)

Confirm probe engages target
in live cells.

3. Cellular Phenotypic Assay
(e.g., Adipogenesis, Gene Expression)

Test dose-response of probe vs.
negative control (SGC-BRDVIII-NC).

4. Orthogonal Validation
Confirm phenotype with a structurally

different probe (e.g., PFI-3).

5. Genetic Validation (Optional)
Attempt to rescue phenotype with

overexpression of a resistant mutant.

Conclusion:
Phenotype is linked to

target inhibition.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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